molecular formula C14H21ClN2O4S B5614530 N~2~-(3-chloro-2-methylphenyl)-N~1~-(3-methoxypropyl)-N~2~-(methylsulfonyl)glycinamide

N~2~-(3-chloro-2-methylphenyl)-N~1~-(3-methoxypropyl)-N~2~-(methylsulfonyl)glycinamide

Cat. No. B5614530
M. Wt: 348.8 g/mol
InChI Key: ZOCCUYGJZRZVAL-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions, starting from basic building blocks to more complex structures. Techniques such as the use of Lawesson's Reagent for thionation or the generation of glycosyl triflates from thioglycosides are common in the synthesis of complex molecules involving sulfonamide or glycinamide groups (Crich & Smith, 2000).

Molecular Structure Analysis

Molecular structure analysis of compounds like the one often involves spectroscopic methods and theoretical studies. For instance, studies on N-methoxy-N-methyl-2-[(4′-substituted)phenylsulfonyl]propanamides have provided insights into the existence of different conformers and the impact of substituents on their stability and structure (Olivato et al., 2009).

Chemical Reactions and Properties

The chemical reactivity and properties of such compounds can be influenced by their functional groups. For example, the presence of sulfonamide and glycinamide groups can lead to interactions with various reagents and catalysts, impacting the compound's behavior in synthetic pathways or its biological activity. The formation of spiro-Meisenheimer adducts or specific solvation effects during reactions are examples of such chemical behavior (Macháček et al., 1986).

Physical Properties Analysis

The physical properties of these compounds, including solubility, melting point, and crystal structure, can be significantly affected by their molecular structure. X-ray crystallography studies, for instance, provide detailed information on the compound's crystal structure and help in understanding its physical state and stability under various conditions (Al-Hourani et al., 2015).

Chemical Properties Analysis

The chemical properties, such as reactivity towards other compounds, stability under different environmental conditions, and potential for undergoing various chemical reactions, are crucial for understanding the compound's applications and behavior. Studies focusing on the synthesis and reactivity of related compounds can shed light on potential chemical properties and reactions (Bagley & Glover, 2006).

properties

IUPAC Name

2-(3-chloro-2-methyl-N-methylsulfonylanilino)-N-(3-methoxypropyl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H21ClN2O4S/c1-11-12(15)6-4-7-13(11)17(22(3,19)20)10-14(18)16-8-5-9-21-2/h4,6-7H,5,8-10H2,1-3H3,(H,16,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZOCCUYGJZRZVAL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC=C1Cl)N(CC(=O)NCCCOC)S(=O)(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H21ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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